
Application Notes and Protocols for (3S,5Z)-3-
hydroxytetradec-5-enoyl-CoA

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(3S,5Z)-3-hydroxytetradec-5-

enoyl-CoA

Cat. No.: B15547643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is a long-chain monounsaturated 3-hydroxyacyl-

coenzyme A. As an intermediate in the β-oxidation of unsaturated fatty acids, this molecule is a

crucial substrate for studying the enzymes involved in fatty acid metabolism. Understanding the

kinetics and inhibition of these enzymes is vital for research into metabolic disorders, including

mitochondrial dysfunction and inherited metabolic diseases. These application notes provide

detailed protocols for the use of (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA in enzymatic assays

and in vitro metabolic studies.

A commercial supplier for (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is Alfa Chemistry, which

provides the compound for research purposes.[1]

Applications
The primary application of (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is as a substrate for the

characterization of enzymes involved in the β-oxidation of unsaturated fatty acids. Specifically,

it can be used to:

Assay the activity of L-3-hydroxyacyl-CoA dehydrogenase (LCHAD): This enzyme catalyzes

the NAD+-dependent oxidation of (3S)-3-hydroxyacyl-CoAs to 3-ketoacyl-CoAs.
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Investigate the substrate specificity of enoyl-CoA hydratases: These enzymes are

responsible for the hydration of enoyl-CoAs and the dehydration of 3-hydroxyacyl-CoAs.

Screen for inhibitors of fatty acid oxidation enzymes: Identification of novel inhibitors is a key

aspect of drug development for various metabolic diseases.

Reconstitute segments of the β-oxidation pathway in vitro: To study the overall flux and

regulation of fatty acid metabolism.

Data Presentation
The following tables present representative quantitative data that could be obtained from

enzymatic assays using (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA. This data is illustrative and

will vary based on experimental conditions and the specific enzyme preparation.

Table 1: Representative Kinetic Parameters for Human L-3-Hydroxyacyl-CoA Dehydrogenase

(LCHAD) with (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA

Parameter Value Units

Michaelis Constant (Km) 25 µM

Maximum Velocity (Vmax) 150 µmol/min/mg

Catalytic Efficiency (kcat/Km) 6.0 x 106 M-1s-1

Table 2: Example of Inhibitor Effects on LCHAD Activity with (3S,5Z)-3-hydroxytetradec-5-
enoyl-CoA

Inhibitor Concentration (µM) Inhibition (%) IC50 (µM)

Inhibitor A 10 75 5

Inhibitor B 10 20 >50

Inhibitor C 10 95 1.2
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(3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is an intermediate in the mitochondrial β-oxidation of

monounsaturated fatty acids. The pathway involves a series of enzymatic reactions that

shorten the fatty acyl chain, producing acetyl-CoA, NADH, and FADH2.
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LCHAD Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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